Cas no 76777-01-0 (2-propyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine ethanedioate)

• Product name: 2-propyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine ethanedioate
• CAS No: 76777-01-0
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 1781679
• PubChem ID: 3059557

2-propyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine ethanedioate Chemical and Physical Properties

Names and Identifiers

• 2-propyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine ethanedioate
• 1,6-methano-2-benzazocine, 1,2,3,4,5,6-hexahydro-2-propyl-, ethanedioate (1:1)
• 2-propyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine ethanedioate (1:1)
• CHEMBL139336
• 2-Propyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine oxalate
• DTXSID50998089
• Oxalic acid--2-propyl-1,2,3,4,5,6-hexahydro-1,6-methano-2-benzazocine (1/1)
• 1,6-Methano-2-benzazocine, 1,2,3,4,5,6-hexahydro-2-propyl-, oxalate
• 76777-01-0

• Inchi： InChI=1S/C15H21N.C2H2O4/c1-2-9-16-10-5-6-12-11-15(16)14-8-4-3-7-13(12)14;3-1(4)2(5)6/h3-4,7-8,12,15H,2,5-6,9-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key： XEAZKBNLLOJHAJ-UHFFFAOYSA-N
• SMILES： CCCN1CCCC2CC1C3=CC=CC=C23.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 305.16279
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84